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Compound of Interest

Compound Name: Ticagrelor-d4

Cat. No.: B15573000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the supplier specifications for

Ticagrelor-d4, a deuterated analog of the antiplatelet drug Ticagrelor. This document is

intended to assist researchers, scientists, and drug development professionals in sourcing and

utilizing Ticagrelor-d4 of appropriate quality for their studies. The information presented herein

is compiled from publicly available data from various suppliers and relevant scientific literature.

Introduction to Ticagrelor-d4
Ticagrelor is a direct-acting P2Y12 receptor antagonist that inhibits platelet aggregation and is

used clinically to reduce the risk of thrombotic cardiovascular events. Ticagrelor-d4 is a stable

isotope-labeled version of Ticagrelor, where four hydrogen atoms have been replaced by

deuterium. This isotopic labeling makes it an invaluable tool in pharmacokinetic and metabolic

studies, often used as an internal standard for the quantitative analysis of Ticagrelor in

biological samples by mass spectrometry.

General Specifications
Suppliers of research-grade chemicals provide Ticagrelor-d4 with a set of specifications to

ensure its identity, purity, and suitability for analytical applications. While specifications can vary

between suppliers, the following tables summarize the typical data provided.

Table 1: General Information and Physical Properties
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Parameter Specification

Chemical Name

(1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-

Difluorophenyl)cyclopropyl]amino]-5-(propylthio-

d4)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-5-(2-

hydroxyethoxy)-1,2-cyclopentanediol

Synonyms AZD 6140-d4, AR-C 126532XX-d4

CAS Number 1265911-54-3

Molecular Formula C₂₃H₂₄D₄F₂N₆O₄S

Molecular Weight 526.59 g/mol

Appearance White to off-white solid

Solubility
Soluble in DMSO, Methanol, and other organic

solvents

Table 2: Quality and Purity Specifications

Parameter Typical Specification Analytical Method

Chemical Purity ≥98% HPLC

Isotopic Purity
≥99% Deuterated Forms (d₁-

d₄)
Mass Spectrometry, NMR

Deuterium Enrichment ≥98 atom % D Mass Spectrometry, NMR

Specific Impurities
Reported on Certificate of

Analysis
HPLC, LC-MS/MS

Experimental Protocols
The quality of Ticagrelor-d4 is assessed through a series of analytical tests. The following

sections detail the general methodologies employed by suppliers for these crucial experiments.
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Chemical Purity Determination by High-Performance
Liquid Chromatography (HPLC)
The chemical purity of Ticagrelor-d4 is typically determined by Reverse-Phase High-

Performance Liquid Chromatography (RP-HPLC) with UV detection.

Methodology:

Instrumentation: A standard HPLC system equipped with a UV detector, autosampler, and a

C18 reverse-phase column.

Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., ammonium acetate

or phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol).

Detection: UV detection at a wavelength where Ticagrelor exhibits maximum absorbance,

typically around 254 nm.

Quantification: The purity is calculated based on the area percentage of the main peak

relative to the total peak area in the chromatogram.

The workflow for a typical HPLC purity analysis is illustrated below.

Sample Preparation HPLC Analysis Data Analysis

Ticagrelor-d4 Sample Dissolve in Diluent Filter through 0.45 µm filter Inject into HPLC Separation on C18 Column UV Detection Generate Chromatogram Peak Integration Calculate Area % Purity

Sample Introduction Mass Spectrometry Data Interpretation

LC Separation Electrospray Ionization Mass Analyzer (TOF, Orbitrap) Detector Generate Mass Spectrum Analyze Isotopic Distribution Calculate Isotopic Purity & Enrichment
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Prepare Sample in Deuterated Solvent

Acquire NMR Spectra (¹H, ¹³C)

Process Spectra (Fourier Transform, Phasing, Baseline Correction)

Analyze Spectra for Chemical Shifts, Coupling Constants, and Signal Integrations

Confirm Structure and Deuteration Sites
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[https://www.benchchem.com/product/b15573000#ticagrelor-d4-supplier-specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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